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Compound of Interest

Compound Name: 2-Chloromethyl-1,3-dioxolane

Cat. No.: B1265877 Get Quote

An In-depth Technical Guide to the Hazards and Safety Precautions for 2-Chloromethyl-1,3-
dioxolane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the hazards associated with 2-
Chloromethyl-1,3-dioxolane (CAS No: 2568-30-1) and details the necessary safety

precautions for its handling and use in a laboratory or research setting. The information is

compiled from various safety data sheets and chemical databases to ensure a thorough

understanding of the risks and mitigation strategies.

Chemical Identification and Physical Properties
2-Chloromethyl-1,3-dioxolane, also known as chloroacetaldehyde ethylene acetal, is a

colorless to light yellow liquid. A summary of its key physical and chemical properties is

presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Chloromethyl-1,3-dioxolane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1265877?utm_src=pdf-interest
https://www.benchchem.com/product/b1265877?utm_src=pdf-body
https://www.benchchem.com/product/b1265877?utm_src=pdf-body
https://www.benchchem.com/product/b1265877?utm_src=pdf-body
https://www.benchchem.com/product/b1265877?utm_src=pdf-body
https://www.benchchem.com/product/b1265877?utm_src=pdf-body
https://www.benchchem.com/product/b1265877?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C4H7ClO2

Molecular Weight 122.55 g/mol [1]

Appearance Colorless to light yellow clear liquid

Boiling Point 157-158 °C (lit.)

Density 1.234 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.449 (lit.)

Flash Point 70 °C (158 °F) - closed cup

Storage Class 10 - Combustible liquids

Hazard Identification and Classification
2-Chloromethyl-1,3-dioxolane is classified as a hazardous substance with multiple risk

factors. The GHS classification and corresponding hazard statements are summarized in Table

2.

Table 2: GHS Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-_Chloromethyl_-1_3-dioxolane
https://www.benchchem.com/product/b1265877?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Flammable liquids Category 3 / 4

H226: Flammable liquid and

vapor[1] / H227: Combustible

liquid[2][3]

Acute toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[4]

Acute toxicity, Dermal Category 4
H312: Harmful in contact with

skin[1][4]

Acute toxicity, Inhalation Category 4 H332: Harmful if inhaled[4]

Skin irritation Category 2
H315: Causes skin irritation[1]

[2][4]

Eye irritation Category 2
H319: Causes serious eye

irritation[1][2][4]

Skin sensitisation Category 1
H317: May cause an allergic

skin reaction[5]

The signal word for this chemical is "Warning".[2][4]

Experimental Protocols for Hazard Assessment
Detailed experimental protocols for the toxicological and physical hazard assessment of 2-
Chloromethyl-1,3-dioxolane are not publicly available in the provided search results. Such

studies are typically conducted by manufacturers in accordance with standardized guidelines,

such as those from the Organisation for Economic Co-operation and Development (OECD).

The hazard classifications suggest that the following types of studies would have been

performed:

Acute Oral, Dermal, and Inhalation Toxicity Studies: These experiments are likely conducted

in animal models (e.g., rats or rabbits) to determine the median lethal dose (LD50) or

concentration (LC50) of the substance.
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Skin and Eye Irritation Tests: These studies, often using animal models, assess the potential

of the chemical to cause reversible or irreversible damage to the skin and eyes upon direct

contact.

Flammability Tests: Standardized methods are used to determine the flash point and

flammability characteristics of the liquid.

Safety Precautions and Handling
Adherence to strict safety protocols is mandatory when working with 2-Chloromethyl-1,3-
dioxolane to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)
A comprehensive set of personal protective equipment should be worn at all times.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection
Eyeshields, chemical safety goggles or face

shield.

Skin Protection
Wear protective gloves, and impervious clothing

to prevent skin exposure.[3][6]

Respiratory Protection

Use a multi-purpose combination respirator

cartridge (US) or a gas mask under a chemical

fume hood.[4][6]

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

Use only in a well-ventilated area or under a chemical fume hood.[6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1265877?utm_src=pdf-body
https://www.benchchem.com/product/b1265877?utm_src=pdf-body
https://repository.officiele-overheidspublicaties.nl/externebijlagen/exb-2023-16645/1/bijlage/exb-2023-16645.pdf
https://www.fishersci.com/store/msds?partNumber=AC332060050&productDescription=2-CHLORO-1%2C3%2C2-DIOXAPHOS+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/C1321_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC332060050&productDescription=2-CHLORO-1%2C3%2C2-DIOXAPHOS+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC332060050&productDescription=2-CHLORO-1%2C3%2C2-DIOXAPHOS+5GR&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR323249_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid breathing mist, gas, or vapors.[2]

Avoid contact with skin and eyes.[2]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2][4][7]

Use non-sparking tools and take action to prevent static discharges.[2][7]

Ground and bond container and receiving equipment.[2][7]

Do not eat, drink, or smoke when using this product.[2][7]

Wash hands thoroughly after handling.[2][7]

Storage:

Store in a well-ventilated place and keep cool.[2]

Keep the container tightly closed.[2][4][7]

Store in original containers in an approved flammable liquid storage area.[7]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[6][7]

First Aid Measures
In case of exposure, immediate and appropriate first aid is crucial.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Call a POISON CENTER or

doctor if you feel unwell.[2][3][4]

Skin Contact

Take off immediately all contaminated clothing.

Rinse the affected areas with plenty of water.

Wash with soap and plenty of water. If skin

irritation occurs, get medical help.[2][3][4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor if you feel unwell.[2][3][4]

Accidental Release and Disposal
In the event of a spill, immediate action must be taken to contain and clean it up safely.

Spill Response:

Evacuate personnel to a safe area and move upwind.[2][7]

Remove all sources of ignition.[7]

Wear appropriate personal protective equipment, including breathing apparatus.[7]

Contain the spill with sand, earth, or vermiculite.[7]

Collect the absorbed material into labeled containers for disposal.[7]

Prevent the spillage from entering drains or water courses.[7]
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Disposal:

Dispose of contents and containers to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[2]

Hazard-Precaution Relationship
The relationship between the hazards of 2-Chloromethyl-1,3-dioxolane and the necessary

safety precautions is illustrated in the following diagram.
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Hazards of 2-Chloromethyl-1,3-dioxolane

Safety Precautions

Flammable Liquid

Safe Work Practices (No ignition sources, Grounding) Emergency Procedures (First Aid, Spill Cleanup)

Acute Toxicity (Oral, Dermal, Inhalation)

Engineering Controls (Ventilation, Fume Hood) Personal Protective Equipment (Gloves, Goggles, Respirator)

Skin & Eye Irritation

Click to download full resolution via product page

Caption: Logical flow from hazards to corresponding safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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